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Compound of Interest

Compound Name: 2,3-Dimethylstyrene

CAS No.: 40243-75-2

Cat. No.: B3425217

Get Quote

A comprehensive guide to the chemical properties, synthesis, and potential applications of 2,3-
dimethylstyrene, tailored for professionals in research, development, and drug discovery.

Introduction
2,3-Dimethylstyrene, a substituted aromatic hydrocarbon, is a significant monomer in the field

of polymer science and a potential building block in synthetic organic chemistry. Its unique

structural characteristics, featuring a vinyl group and two adjacent methyl groups on the

benzene ring, influence its reactivity and the properties of its resulting polymers. This document

provides an in-depth technical guide on 2,3-dimethylstyrene, covering its chemical identity,

physical properties, a detailed synthetic protocol, and an exploration of its current and potential

applications.

Chemical Identity and Properties
2,3-Dimethylstyrene is systematically named 1-ethenyl-2,3-dimethylbenzene. Its chemical

structure and key identifiers are crucial for researchers in sourcing and utilizing this compound.

Molecular Structure:
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Table 1: Quantitative Data for 2,3-Dimethylstyrene

Property Value Reference

CAS Number 27576-03-0 [1][2]

Molecular Formula C10H12 [1][3]

Molecular Weight 132.21 g/mol [1]

Boiling Point 193.1 °C at 760 mmHg [1]

Density 0.893 g/cm³ [1]

Flash Point 62.6 °C [1]

Canonical SMILES CC1=C(C(=CC=C1)C=C)C [1]

InChI Key
HLOUDBQOEJSUPI-

UHFFFAOYSA-N
[3]

Note on CAS Number: While the CAS number 27576-03-0 is the most consistently referenced

in chemical databases for 2,3-dimethylstyrene, the number 40243-75-2 also appears in some

sources. Researchers should verify the CAS number with their supplier.[1][4]

Synthesis of 2,3-Dimethylstyrene
A common and effective method for the synthesis of 2,3-dimethylstyrene is the Wittig reaction,

which involves the reaction of an aldehyde with a phosphorus ylide. This method is highly

versatile for the formation of carbon-carbon double bonds.
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Experimental Protocol: Synthesis via Wittig Reaction
This protocol outlines the synthesis of 2,3-dimethylstyrene from 2,3-dimethylbenzaldehyde.

Materials:

Methyltriphenylphosphonium bromide

Strong base (e.g., n-butyllithium in THF or sodium hydride in DMSO)

2,3-Dimethylbenzaldehyde

Anhydrous tetrahydrofuran (THF) or dimethyl sulfoxide (DMSO)

Hexanes

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen or argon

atmosphere)

Procedure:

Ylide Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere,

suspend methyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0

°C in an ice bath.

Slowly add one equivalent of a strong base (e.g., n-butyllithium) to the stirred suspension.

The formation of the ylide is indicated by a color change. Allow the mixture to stir at room

temperature for 1-2 hours.

Wittig Reaction: Cool the ylide solution back to 0 °C. Add a solution of 2,3-

dimethylbenzaldehyde in anhydrous THF dropwise to the ylide solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 12-24 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).
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Workup: Quench the reaction by the slow addition of water. Extract the aqueous layer with

hexanes (3 x 50 mL).

Combine the organic layers and wash with brine. Dry the organic layer over anhydrous

magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel using

hexanes as the eluent to yield pure 2,3-dimethylstyrene. The by-product,

triphenylphosphine oxide, can be separated during this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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